![molecular formula C27H27NO4 B252911 1-(2,5-dimethylbenzyl)-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one](/img/structure/B252911.png)
1-(2,5-dimethylbenzyl)-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one
Overview
Description
1-(2,5-dimethylbenzyl)-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a compound that belongs to the class of indole-based compounds. It has been the subject of numerous scientific research studies due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 1-(2,5-dimethylbenzyl)-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that the compound may exert its anticancer effects by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis.
Biochemical and Physiological Effects
1-(2,5-dimethylbenzyl)-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to have several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, suppress the growth of bacteria and fungi, and reduce oxidative stress. Additionally, it has been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2,5-dimethylbenzyl)-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments is its potential therapeutic applications. However, a limitation is that the compound may have limited solubility in certain solvents, which may affect its bioavailability.
Future Directions
There are several future directions for research on 1-(2,5-dimethylbenzyl)-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its potential as an anticancer agent and explore its mechanism of action. Another direction is to study its potential as an antimicrobial and antifungal agent. Additionally, future research could focus on exploring its potential as an antioxidant and anti-inflammatory agent.
Synthesis Methods
The synthesis of 1-(2,5-dimethylbenzyl)-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one involves the reaction of 2-oxoethyl 4-ethoxyphenylhydrazinecarboxylate with 2,5-dimethylbenzyl bromide in the presence of a base. The resulting intermediate is then reacted with isatin to yield the final product.
Scientific Research Applications
1-(2,5-dimethylbenzyl)-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been the subject of several scientific research studies due to its potential therapeutic applications. It has been found to exhibit anticancer, antimicrobial, and antifungal properties. Additionally, it has been studied for its potential as an antioxidant and anti-inflammatory agent.
properties
Product Name |
1-(2,5-dimethylbenzyl)-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one |
|---|---|
Molecular Formula |
C27H27NO4 |
Molecular Weight |
429.5 g/mol |
IUPAC Name |
1-[(2,5-dimethylphenyl)methyl]-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxyindol-2-one |
InChI |
InChI=1S/C27H27NO4/c1-4-32-22-13-11-20(12-14-22)25(29)16-27(31)23-7-5-6-8-24(23)28(26(27)30)17-21-15-18(2)9-10-19(21)3/h5-15,31H,4,16-17H2,1-3H3 |
InChI Key |
NZGWNHRQQORXMR-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC4=C(C=CC(=C4)C)C)O |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC4=C(C=CC(=C4)C)C)O |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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